![molecular formula C24H27N3O2 B6085312 {3-benzyl-1-[4-(2-pyrimidinyloxy)benzyl]-3-piperidinyl}methanol](/img/structure/B6085312.png)
{3-benzyl-1-[4-(2-pyrimidinyloxy)benzyl]-3-piperidinyl}methanol
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
{3-benzyl-1-[4-(2-pyrimidinyloxy)benzyl]-3-piperidinyl}methanol is a chemical compound that has been studied extensively due to its potential applications in scientific research.
Mechanism of Action
The mechanism of action of {3-benzyl-1-[4-(2-pyrimidinyloxy)benzyl]-3-piperidinyl}methanol involves its binding to the dopamine D2 receptor. This binding leads to an increase in dopamine release in the brain, which can have a variety of effects on behavior and physiology.
Biochemical and Physiological Effects:
The biochemical and physiological effects of this compound are complex and varied. It has been shown to increase dopamine release in the brain, which can lead to changes in behavior and physiology. It has also been shown to have effects on other neurotransmitters, including serotonin and norepinephrine.
Advantages and Limitations for Lab Experiments
One advantage of {3-benzyl-1-[4-(2-pyrimidinyloxy)benzyl]-3-piperidinyl}methanol for lab experiments is its specificity for the dopamine D2 receptor. This allows researchers to study the effects of dopamine release on behavior and physiology in a controlled manner. However, one limitation of this compound is that it may have off-target effects on other neurotransmitter systems, which can complicate interpretation of results.
Future Directions
There are many potential future directions for the study of {3-benzyl-1-[4-(2-pyrimidinyloxy)benzyl]-3-piperidinyl}methanol. One area of research could focus on its potential use in the treatment of Parkinson's disease, as it has been shown to increase dopamine release in the brain. Another area of research could focus on its effects on other neurotransmitter systems, such as serotonin and norepinephrine. Additionally, researchers could investigate the potential use of this compound in the study of other neurological disorders, such as schizophrenia and addiction.
Synthesis Methods
The synthesis of {3-benzyl-1-[4-(2-pyrimidinyloxy)benzyl]-3-piperidinyl}methanol involves several steps, including the reaction of 4-(2-pyrimidinyloxy)benzyl chloride with benzylamine to form 4-(2-pyrimidinyloxy)benzylbenzylamine. This intermediate is then reacted with 3-chloromethylpiperidine to form the final product this compound.
Scientific Research Applications
{3-benzyl-1-[4-(2-pyrimidinyloxy)benzyl]-3-piperidinyl}methanol has been studied for its potential applications in scientific research, particularly in the field of neuroscience. It has been shown to have an affinity for the dopamine D2 receptor, which is involved in the regulation of movement, emotion, and motivation. This compound has also been studied for its potential use in the treatment of Parkinson's disease, as it has been shown to increase dopamine release in the brain.
properties
IUPAC Name |
[3-benzyl-1-[(4-pyrimidin-2-yloxyphenyl)methyl]piperidin-3-yl]methanol |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C24H27N3O2/c28-19-24(16-20-6-2-1-3-7-20)12-4-15-27(18-24)17-21-8-10-22(11-9-21)29-23-25-13-5-14-26-23/h1-3,5-11,13-14,28H,4,12,15-19H2 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
WKQMVSYIXXUOOF-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CC(CN(C1)CC2=CC=C(C=C2)OC3=NC=CC=N3)(CC4=CC=CC=C4)CO |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C24H27N3O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
389.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.